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Compound of Interest

Compound Name: Cyclopropanesulfonamide

Cat. No.: B116046

An In-depth Technical Guide to Cyclopropanesulfonamide: Chemical and Physical Properties

Introduction

Cyclopropanesulfonamide is an organic compound featuring a strained three-membered
cyclopropane ring attached to a sulfonamide functional group.[1] This unique structural
combination imparts a distinct set of chemical and physical properties, making it a valuable
building block in medicinal chemistry and agrochemical synthesis.[1] The cyclopropane moiety
offers conformational rigidity, a feature often exploited in drug design to enhance binding affinity
and selectivity for biological targets, while the sulfonamide group is a well-established
pharmacophore known for its diverse biological activities.[2] This technical guide provides a
comprehensive overview of the core chemical and physical properties of
cyclopropanesulfonamide, detailed experimental protocols for its synthesis, and insights into
its applications and biological significance.

Chemical and Physical Properties

Cyclopropanesulfonamide is typically an off-white to white crystalline solid at room
temperature.[3][4] It is utilized as a fine chemical intermediate in the pharmaceutical and
agrochemical industries.[3][4] The compound's reactivity is influenced by the ring strain of the
cyclopropane group and the presence of the sulfonamide moiety, which can engage in
hydrogen bonding.[1]
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Table 1: General and Structural Properties of

Cyclopropanesulfonamide

Property Value Source(s)
IUPAC Name cyclopropanesulfonamide [5]1[6]
Molecular Formula Cs3H7NO:2S [1][5]
CAS Number 154350-29-5 [3][5]
Appearance Off-white powder / White solid [31[4]
SMILES C1CC1S(=0)(=O)N [6]
inChi 1S/C3H7NO2S/c4-7(5,6)3-1-2- 5171
3/h3H,1-2H2,(H2,4,5,6)
Table 2: Physicochemical Data of
Cyclopropanesulfonamide
Property Value Source(s)
Molecular Weight 121.16 g/mol [51[7]
Melting Point 95-106 °C [4107118]
Density (Predicted) 1.44 + 0.1 g/cm3 [8]
pKa (Predicted) 10.69 + 0.20 [8]
Water Solubility Soluble [41[8]
Storage Temperature 2-8°C [7]

Experimental Protocols

Synthesis of Cyclopropanesulfonamide
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Two primary synthetic routes for cyclopropanesulfonamide have been documented. The first
is a direct method suitable for laboratory scale, while the second is a multi-step process
developed for larger-scale manufacturing.

Method 1: From Cyclopropanesulfonyl Chloride

This method involves the reaction of cyclopropanesulfonyl chloride with ammonium hydroxide.

[31[4]

Protocol:

¢ Dissolve cyclopropanesulfonyl chloride (0.400 mL, 3.95 mmol) in methanol (3.0 mL).
e Cool the solution to 0 °C in an ice bath.

e Add ammonium hydroxide solution (15 mL) to the cooled mixture.

« Stir the reaction mixture at room temperature for 16 hours.

 Remove the methanol via distillation under reduced pressure.

o Extract the remaining aqueous mixture with ethyl acetate.

o Combine the organic layers and dry over anhydrous magnesium sulfate (MgSQOa).

« Filter the mixture and concentrate the filtrate to yield cyclopropanesulfonamide as a white
solid (yield: 52%).[3] The product can be used directly without further purification.[3][4]

Characterization: The structure of the resulting product is confirmed by *H NMR spectroscopy.

[3]14]

e 1H NMR (300 MHz, DMSO-ds): & 6.78 (broad singlet, 2H, -SO2NHz), 2.50-2.46 (multiplet, 1H,
-CH-), 0.89-0.86 (multiplet, 4H, -CH2CH:z-).[3][4]
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Figure 1: Workflow for the synthesis of cyclopropanesulfonamide.

Method 2: Multi-step Synthesis for Industrial Scale
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A process designed for larger-scale production involves a three-step synthesis starting from 3-
chloropropane sulfonyl chloride.[9][10]

o Step A: 3-chloropropane sulfonyl chloride is reacted with tert-butylamine to form N-tert-butyl-
(3-chloro)propyl sulfonamide.[10]

o Step B: The intermediate from Step A undergoes ring closure using n-butyl lithium in a
toluene/tetrahydrofuran solvent mixture to yield cyclopropane sulfonic acid tert-butylamide.
[10]

o Step C: The tert-butyl protecting group is cleaved using a strong acid, such as formic acid or
trifluoroacetic acid, to produce the final cyclopropanesulfonamide product.[9][10]

Biological Activity and Applications

The unique structural characteristics of cyclopropanesulfonamide and its derivatives make
them significant in both agrochemical and pharmaceutical fields.

Agrochemical Applications

Cyclopropanesulfonamide is noted for its use as a special antidote (safener) for the corn
herbicide nicosulfuron.[3][4] It acts by increasing the rate at which the herbicide is degraded in
the corn plant, thereby protecting the crop from potential damage while maintaining the
herbicide's effectiveness against weeds.

Pharmaceutical and Medicinal Chemistry

The cyclopropane ring is a crucial pharmacophore found in many established drugs.[11] Its
rigidity can lock a molecule into a specific conformation, which can lead to improved binding
affinity and selectivity for a biological target.[2] The sulfonamide group is also a classic
pharmacophore, contributing to the potential biological activity of these compounds.[2]

EGFR Inhibition in Cancer Therapy: Recent research has focused on designing
cyclopropanesulfonamide derivatives as potent inhibitors of the Epidermal Growth Factor
Receptor (EGFR), particularly for treating non-small cell lung cancer (NSCLC) with the C797S
resistance mutation.[12] This mutation makes tumors resistant to third-generation EGFR
inhibitors.[12]
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e Mechanism of Action: A novel cyclopropanesulfonamide derivative, designated 5d, was
synthesized and shown to be a highly selective and low-toxicity inhibitor.[12] Mechanistic
studies revealed that this compound inhibits both the EGFR and mTOR signaling pathways.
[12] This inhibition leads to cell cycle arrest in the G2/M phase, induces DNA damage, and
ultimately triggers apoptosis (programmed cell death) in the cancer cells.[12]
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Figure 2: Simplified signaling pathway showing inhibition by a cyclopropanesulfonamide
derivative.

General Biological Activities: The broader class of cyclopropane-containing compounds exhibits
a wide spectrum of biological activities, including antibacterial, antifungal, antiviral, and
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antitumor properties, highlighting the therapeutic potential of this structural motif.[13][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [cyclopropanesulfonamide chemical and physical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116046#cyclopropanesulfonamide-chemical-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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